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Compound of Interest

Compound Name: BMS-986365

Cat. No.: B15623205

The proper disposal of BMS-986365, a potent and selective androgen receptor (AR) degrader,
is crucial for maintaining laboratory safety and environmental protection.[1][2] As a high-
potency research compound, all materials contaminated with BMS-986365 must be treated as
hazardous waste.[3][4] Adherence to institutional, local, state, and federal regulations is
mandatory for the disposal of this and other pharmaceutical wastes.[5][6][7]

Immediate Safety and Handling for Disposal

Before beginning any disposal procedures, it is imperative to conduct a thorough risk
assessment.[8] Personnel handling BMS-986365 waste must be trained on the potential
hazards and the proper disposal protocols.[9] The use of appropriate Personal Protective
Equipment (PPE) is mandatory to prevent accidental exposure.

Personal Protective Equipment (PPE) Recommendations:
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Activity

Recommended PPE

Rationale

Waste Segregation &
Packaging

- Disposable, solid-front lab
coat with tight-fitting cuffs-
Double-gloving (e.g., nitrile or
neoprene)- Safety glasses with

side shields or chemical splash

goggles

Minimizes skin contact and eye
exposure to the potent

compound.

Handling Contaminated

- Puncture-resistant gloves-

Prevents cuts and punctures

Sharps Lab coat- Safety glasses from contaminated sharps.
- Full-face powered air-
purifying respirator (PAPR) or Provides maximum protection
) supplied-air respirator- from inhalation of aerosolized
Spill Cleanup

Chemical-resistant disposable
gown- Double-gloving- Boot

covers

powder and direct contact with

the spilled material.

Step-by-Step Disposal Protocol

1. Waste Segregation:

Proper segregation of waste at the source is the first and most critical step.[10][11] Different

types of waste contaminated with BMS-986365 should never be mixed.

» Unused/Expired Compound: Keep in its original, clearly labeled container if possible.[12]

o Contaminated Labware: Includes items such as vials, pipette tips, and flasks. These should

be collected in a designated, puncture-resistant, and sealed container.[3]

o Contaminated PPE: Gloves, lab coats, and other disposable items that have come into
contact with BMS-986365 should be placed in a sealed bag or container.[3]

o Contaminated Sharps: Needles, scalpels, and broken glass must be placed in a designated,

puncture-resistant sharps container.[13]

2. Container Selection and Labeling:
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All waste containers must be compatible with the chemical waste they hold and be leak-proof.
[11][14]

Use containers that will not react with BMS-986365 or any solvents used.

Each container must be clearly labeled with "Hazardous Waste," the name "BMS-986365,"
and any other identifiers required by your institution.[14]

The date of waste accumulation should also be clearly marked on the label.[10]

w

. Storage of Waste:

Store all waste containers in a designated, secure, and well-ventilated area away from general
laboratory traffic.[3][14] Secondary containment, such as a spill tray, should be used to prevent
the spread of any potential leaks.[11]

4. Final Disposal:

The ultimate disposal of BMS-986365 waste must be handled by a certified hazardous waste
vendor.[3] Do not dispose of this compound or any contaminated materials down the drain or in
the regular trash.[3]

e Arrange for a scheduled pickup with your institution's environmental health and safety (EHS)
office or a contracted waste disposal company.[10]

o Ensure all necessary documentation for the waste manifest is completed accurately.

Experimental Workflow for Disposal
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Caption: Workflow for the proper disposal of BMS-986365.

Signaling Pathway for Safe Handling Logic
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Handling of BMS-986365
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Caption: Logical flow for safe handling and disposal of BMS-986365.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15623205?utm_src=pdf-custom-synthesis
https://www.selleckchem.com/products/bms-986365.html
https://www.medchemexpress.com/bms-986365.html
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_Potent_Research_Compounds.pdf
https://www.witpress.com/Secure/elibrary/papers/EEH05/EEH05028FU.pdf
https://easyrxcycle.com/who-we-serve/universities-and-research-labs/research-labs
https://www.rxdestroyer.com/40-cfr-regulations/proper-disposal-in-pharmaceutical-research-is-extremely-important/
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.ashp.org/-/media/assets/policy-guidelines/docs/guidelines/handling-hazardous-drugs.ashx
https://www.osha.gov/hazardous-drugs/controlling-occex
https://www.osha.gov/hazardous-drugs/controlling-occex
https://www.youtube.com/watch?v=-yFjwIQf_Tw
https://www.acewaste.com.au/properly-managing-chemical-waste-laboratories/
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.gaiaca.com/how-to-dispose-of-chemical-lab-waste/
https://www.benchchem.com/product/b15623205#bms-986365-proper-disposal-procedures
https://www.benchchem.com/product/b15623205#bms-986365-proper-disposal-procedures
https://www.benchchem.com/product/b15623205#bms-986365-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15623205?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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